N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3NO3S/c19-18(20,21)13-4-2-1-3-12(13)17(24)22-9-14(23)16-6-5-15(25-16)11-7-8-26-10-11/h1-8,10,14,23H,9H2,(H,22,24)
• InChI Key: OAUZKIIYJPCREH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O)C(F)(F)F
• Molecular Formula: C18H14F3NO3S
• Molecular Weight: 381.4 g/mol

Description

N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-(trifluoromethyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties.

Scientific Research Applications

Estrogen Receptor Affinity and Cytostatic Activity

A study on 2-phenylbenzo[b]furans, related to the chemical structure of interest, investigated their estrogen receptor affinity and specific cytostatic activity against hormone-sensitive and -independent mammary tumor cells. The research found that derivatives with specific structural features exhibited high receptor affinity and inhibited the growth of MCF-7 cells, indicating a potential for anti-tumor effects mediated by the estrogen receptor (Erber, Ringshandl, & von Angerer, 1991).

Synthetic Routes and Heterocyclic Chemistry

Another study explored synthetic routes for creating 5,6-dihydrothieno(and furo)pyrimidines bearing an active methine group, which are structurally related to the compound . This work contributes to the understanding of heterocyclic chemistry and could have implications for the synthesis of new compounds with potential biological activities (Maruoka, Yamagata, & Yamazaki, 2001).

Camps Cyclization for Quinolin-4(1H)-ones

Research on N-(2-acylaryl)benzamides and analogous compounds under Camps cyclization conditions to synthesize quinolin-4(1H)-ones revealed efficient transformations. This study highlights a synthetic method that could be applied to the synthesis of compounds with similar structures for various applications (Mochalov, Fedotov, Trofimova, & Zefirov, 2016).

Photoinduced Oxidative Annulation

A novel approach for the photoinduced direct oxidative annulation of specific diones to access highly functionalized polyheterocyclic compounds was explored. This method could be relevant for synthesizing structurally complex derivatives of the compound for research purposes (Zhang et al., 2017).

Antiplasmodial Activities

A study on N-acylated furazan-3-amine derivatives showed significant activity against Plasmodium falciparum, with the nature of the acyl moiety playing a crucial role. Such research underscores the potential of structurally related compounds in the development of new antimalarial agents (Hermann et al., 2021).